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Compound of Interest

Compound Name: Bisline

Cat. No.: B1604929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

known scientific context of Bisline (CAS No. 30258-28-7), a pyrrolizidine alkaloid. Due to the

limited specific research on Bisline itself, this document also contextualizes its relevance as a

metabolite of the hepatotoxic pyrrolizidine alkaloid, Isoline. All quantitative data from identified

commercial suppliers is summarized for comparative analysis.

Introduction to Bisline
Bisline is a natural product that has been identified in plant species such as Senecio

othonniformis.[1] Chemically, it is a pyrrolizidine alkaloid with the molecular formula

C18H27NO6.[2] In toxicological studies, Bisline is recognized as a primary metabolite of

Isoline, a known hepatotoxic compound. The metabolic conversion of Isoline to Bisline is a key

aspect of its toxicological profile.

Commercial Suppliers of Bisline
The following table summarizes the commercial availability of Bisline for research purposes

from various suppliers. Purity levels and available quantities are presented as indicated by the

suppliers. Pricing information is often subject to quotation and may vary.
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Supplier Catalog No. Purity
Available
Quantities

Contact for
Pricing

ChemFaces CFN00350 >98%
5mg, 10mg,

20mg (and more)
--INVALID-LINK--

BioCrick BCN2062 >98% Inquire Inquire

LookChem - Varies 1mg, 100g, 1g Inquire

ScreenLib - >98% Inquire Inquire

Physicochemical Properties
A summary of the key physicochemical properties of Bisline is provided below.

Property Value Source

CAS Number 30258-28-7 PubChem

Molecular Formula C18H27NO6 PubChem

Molecular Weight 353.41 g/mol PubChem

Appearance Inquire with supplier -

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemFaces, BioCrick

Biological Context and Potential Research
Applications
Currently, there is a significant lack of published research focusing specifically on the biological

activities of Bisline. Its primary relevance in the scientific literature is as a metabolite of Isoline,

a hepatotoxic pyrrolizidine alkaloid. Therefore, research applications for Bisline would likely be

centered around toxicology, pharmacology, and drug metabolism studies, particularly in the

context of pyrrolizidine alkaloid-induced liver injury.
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Potential areas of investigation could include:

Comparative toxicology studies: Assessing the cytotoxicity and hepatotoxicity of Bisline in

comparison to its parent compound, Isoline.

Metabolic stability assays: Investigating the further metabolism of Bisline in various in vitro

and in vivo systems.

Biomarker of exposure: Evaluating the use of Bisline as a biomarker for exposure to Isoline-

containing plants.

Experimental Protocols
Detailed experimental protocols for the use of Bisline in specific research applications are not

readily available in the public domain due to the limited research on this compound. However, a

general protocol for the analysis of Bisline as a metabolite of Isoline by High-Performance

Liquid Chromatography (HPLC) has been described.

General HPLC Assay for the Determination of Isoline
and its Metabolites (including Bisline)
This protocol is adapted from a method developed for the simultaneous determination of isoline

and its metabolites in rat and mouse liver microsomal incubations.[1]

1. Sample Preparation (from in vitro microsomal incubation):

Quench the incubation reaction with an equal volume of ice-cold acetonitrile.
Vortex the mixture for 1 minute.
Centrifuge at 10,000 x g for 10 minutes to precipitate proteins.
Collect the supernatant and evaporate to dryness under a stream of nitrogen.
Reconstitute the residue in the mobile phase for HPLC analysis.

2. HPLC Conditions:

Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).
Mobile Phase A: 0.01 M dihydro-potassium phosphate, pH 4.8.
Mobile Phase B: Acetonitrile.
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Gradient Elution: A gradient elution program should be optimized to achieve separation of
Isoline, Bisline, and other potential metabolites.
Flow Rate: Typically 1.0 mL/min.
Detection: UV detection at an appropriate wavelength (e.g., 220 nm).
Injection Volume: 20 µL.

3. Data Analysis:

Identify the peak corresponding to Bisline by comparing the retention time with a pure
analytical standard of Bisline.
Quantify the amount of Bisline by constructing a standard curve with known concentrations
of the Bisline standard.

Visualizing the Metabolic Pathway
The following diagram illustrates the metabolic conversion of Isoline to its metabolite, Bisline.

Metabolic Conversion of Isoline to Bisline

Isoline
(C20H29NO7)

Metabolism
(e.g., in liver microsomes)

Hydrolysis

Bisline
(C18H27NO6)

Click to download full resolution via product page

Caption: Metabolic pathway of Isoline to Bisline.

Conclusion
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Bisline is a commercially available pyrrolizidine alkaloid primarily of interest to researchers in

toxicology and drug metabolism due to its role as a metabolite of the hepatotoxic compound

Isoline. While several suppliers offer Bisline for research use, there is a notable scarcity of

published studies on its specific biological activities, mechanisms of action, and detailed

experimental protocols. Future research is warranted to fully characterize the toxicological and

pharmacological profile of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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